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Compound of Interest

Compound Name: Oxypurinol-13C,15N2-1

Cat. No.: B565372

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental
considerations for Oxypurinol-13C,15N2-1, an isotopically labeled metabolite of Allopurinol.
While a specific Safety Data Sheet (SDS) for this labeled compound is not readily available, the
safety profile is expected to be analogous to its unlabeled counterpart, Oxypurinol, and the
parent compound, Allopurinol. This document synthesizes available data to ensure safe
laboratory practices and effective experimental design.

Compound Identification and Properties

Oxypurinol-13C,15N2-1 is a stable isotope-labeled version of Oxypurinol, the primary active
metabolite of Allopurinol.[1][2] It is utilized in research primarily as an internal standard for
guantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1][2]

Identifier Value

Chemical Name Oxypurinol-13C,15N2-1
CAS Number 1217036-71-9[3][4]
Molecular Formula C4(13C)H4N2(15N2)02[3]
Molecular Weight 155.09 g/mol [3][4]
Synonyms Oxipurinol-13C,15N2-1[1]
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Hazard Identification and Safety Precautions

Based on the data for Allopurinol, Oxypurinol-13C,15N2-1 should be handled as a
pharmacologically active material. Occupational exposure may lead to physiological effects.[5]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: Ingestion of large amounts may be harmful.

Recommended Safety Precautions:

Precaution Description

) ) Use in a well-ventilated area, preferably with
Engineering Controls o
local exhaust ventilation.[6]

- Wear safety glasses with side shields or
chemical splash goggles.[5]- Wear nitrile or
) ) other impervious gloves.[5]- Wear a lab coat.[5]-
Personal Protective Equipment (PPE) ) o )
Respiratory protection is generally not required
for standard laboratory operations but may be

necessary for spill cleanup.[5]

Avoid all contact and inhalation of dust, mists,

Handling ] )
and vapors.[5] Avoid generating dust.[5]
Keep container tightly sealed in a cool, well-
ventilated area.[6] Recommended storage at
Storage

4°C.[6] Store away from direct sunlight and

sources of ignition.[6]

First Aid Measures
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The following first aid measures are based on guidelines for Allopurinol and should be followed
in case of exposure to Oxypurinol-13C,15N2-1.

Exposure Route First Aid Protocol

) Remove to fresh air. If breathing is difficult or
Inhalation , . . .
discomfort persists, seek medical attention.[5][7]

Remove contaminated clothing. Rinse skin with
Skin Contact water/shower. If irritation develops, get medical
attention.[5][7]

Rinse with water. If irritation develops and
Eye Contact ) ) )
persists, get medical attention.[5][7]

) Rinse mouth. If a large amount is ingested, call
Ingestion . . .
a poison control center immediately.[5]

Experimental Protocols and Applications

Oxypurinol-13C,15N2-1 is a critical tool in pharmacokinetic and bioanalytical studies of
Allopurinol and Oxypurinol. Its primary application is as an internal standard in chromatographic
assays to ensure accuracy and precision.[8]

Quantification of Allopurinol and Oxypurinol in Plasma
by LC-MS/MS

This method is suitable for pharmacokinetic and bioequivalence studies.[8]
Sample Preparation:

e To 100 pL of human plasma, add a known concentration of Oxypurinol-13C,15N2-1 as the
internal standard.[8]

o Perform protein precipitation or liquid-liquid extraction to isolate the analytes.
» Evaporate the organic layer and reconstitute the residue in the mobile phase.[8]

Chromatographic Conditions:
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Parameter Condition
Column Standard C18 reversed-phase column[8]
Mobile Phase 0.02 M sodium acetate (pH 4.5)[8]
Flow Rate 1.0 mL/min[8]
Injection Volume 10 pL[8]
_ UV detection at 254 nm[8] or Mass
Detection
Spectrometry
Use multiple reaction monitoring (MRM) to
Monitoring (MS) detect parent and product ions for both

oxypurinol and the internal standard.[8]

Mechanism of Action and Signaling Pathway

Oxypurinol, the active metabolite of Allopurinol, is an inhibitor of xanthine oxidase.[1][2] This
enzyme is crucial in the metabolic pathway of purines, catalyzing the oxidation of hypoxanthine
to xanthine and then to uric acid. By inhibiting xanthine oxidase, Oxypurinol reduces the
production of uric acid, which is the therapeutic mechanism for treating conditions like gout.[1]

[2]

Inhibitor
Enzyme

Purine Metabolism

Catalyzed by XO Catalyzed by XO
Hypoxanthine P Xanthine P> Uric Acid
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Caption: Inhibition of Xanthine Oxidase by Oxypurinol.

Experimental Workflow: Safe Handling and Use

The following diagram outlines a safe workflow for handling Oxypurinol-13C,15N2-1 in a
laboratory setting, from receiving to disposal.

Receiving and Storage
(4°C, sealed, dark)

i

Preparation of Stock Solutions
(Use PPE, Ventilated Hood)

Experimental Use
(e.g., LC-MS/MS internal standard)

Spill Cleanup
(Use appropriate PPE, absorbant material)

Waste Disposal
(Follow institutional and local regulations)

Click to download full resolution via product page
Caption: Safe handling workflow for Oxypurinol-13C,15N2-1.
Spill and Disposal Procedures
Spill Response:

In the event of a spill, do not touch damaged containers or spilled material without appropriate
protective clothing.[5] Avoid the generation of dust during cleanup.[5] Sweep or vacuum the
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spillage and collect it in a suitable container for disposal.[5] Clean the surface thoroughly to
remove any residual contamination.[5]

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations. Avoid discharge into drains, water courses, or onto the ground.[5]

Disclaimer: This document is intended for informational purposes for research use only and is
not a substitute for a formal Safety Data Sheet. It is crucial to consult the SDS for the parent
compound, Allopurinol, and to conduct a thorough risk assessment before handling
Oxypurinol-13C,15N2-1. All laboratory personnel should be trained in proper handling
techniqgues and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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